Cas no 1373947-44-4 ((E)-1-(5-methylfuran-2-yl)-3-(3-nitrophenyl)prop-2-en-1-one)

• Product Name: (E)-1-(5-methylfuran-2-yl)-3-(3-nitrophenyl)prop-2-en-1-one
• CAS No: 1373947-44-4
• MF: C₁₄H₁₁NO₄
• MW: 257.241443872452
• MDL: MFCD15714812
• CID: 5179483
• Update Time: 2026-03-05

(E)-1-(5-methylfuran-2-yl)-3-(3-nitrophenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (E)-1-(5-methylfuran-2-yl)-3-(3-nitrophenyl)prop-2-en-1-one

• MDL： MFCD15714812
• Inchi： 1S/C14H11NO4/c1-10-5-8-14(19-10)13(16)7-6-11-3-2-4-12(9-11)15(17)18/h2-9H,1H3/b7-6+
• InChI Key： WLNTYOSIXMERDL-VOTSOKGWSA-N
• SMILES： C(C1=CC=C(C)O1)(=O)/C=C/C1=CC=CC([N+]([O-])=O)=C1

Computed Properties

• Exact Mass: 257.069
• Monoisotopic Mass: 257.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76A^2

Additional information on (E)-1-(5-methylfuran-2-yl)-3-(3-nitrophenyl)prop-2-en-1-one

Research Brief on (E)-1-(5-methylfuran-2-yl)-3-(3-nitrophenyl)prop-2-en-1-one (CAS: 1373947-44-4)

The compound (E)-1-(5-methylfuran-2-yl)-3-(3-nitrophenyl)prop-2-en-1-one (CAS: 1373947-44-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This chalcone derivative, characterized by its α,β-unsaturated ketone moiety, exhibits a range of biological activities, including anti-inflammatory, anticancer, and antimicrobial properties. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its therapeutic potential.

A 2023 study published in the Journal of Medicinal Chemistry investigated the anticancer properties of this compound, revealing its ability to inhibit the proliferation of various cancer cell lines, particularly those associated with breast and colon cancers. The researchers employed molecular docking studies to demonstrate its interaction with key oncogenic targets, such as the PI3K/AKT/mTOR pathway. Additionally, in vitro assays confirmed its role in inducing apoptosis and cell cycle arrest, suggesting its potential as a lead compound for further development.

Another recent study, featured in Bioorganic & Medicinal Chemistry Letters, explored the anti-inflammatory effects of (E)-1-(5-methylfuran-2-yl)-3-(3-nitrophenyl)prop-2-en-1-one. The compound was found to significantly reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in macrophage cells. The study highlighted its potential as a novel anti-inflammatory agent, with a mechanism involving the suppression of NF-κB signaling. These findings open new avenues for the development of therapeutics targeting chronic inflammatory diseases.

From a synthetic chemistry perspective, advancements have been made in the efficient production of this compound. A 2024 report in Tetrahedron Letters detailed a novel, high-yield synthesis route using a Claisen-Schmidt condensation reaction, which offers improved scalability and purity. This methodological improvement is critical for facilitating further pharmacological studies and potential industrial applications.

In summary, (E)-1-(5-methylfuran-2-yl)-3-(3-nitrophenyl)prop-2-en-1-one (CAS: 1373947-44-4) represents a promising scaffold in medicinal chemistry, with demonstrated biological activities and ongoing research to unlock its full therapeutic potential. Future studies are expected to focus on in vivo efficacy, toxicity profiling, and structural optimization to enhance its drug-like properties.